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Compound of Interest

Compound Name: Locked nucleic acid 1

Cat. No.: B8103378

LNA vs. PNA for Antisense Applications: A
Comparative Guide

In the landscape of antisense therapeutics, Locked Nucleic Acid (LNA) and Peptide Nucleic
Acid (PNA) have emerged as two of the most promising synthetic nucleic acid analogs. Both
offer significant advantages over traditional DNA and RNA oligonucleotides, primarily in terms
of enhanced binding affinity and nuclease resistance. This guide provides an objective
comparison of LNA and PNA for antisense applications, supported by experimental data,
detailed methodologies, and visual representations to aid researchers, scientists, and drug
development professionals in selecting the optimal chemistry for their specific needs.

Chemical Structure and Backbone

The fundamental difference between LNA and PNA lies in their chemical backbone, which
dictates many of their key properties.

Locked Nucleic Acid (LNA) features a modified RNA nucleotide where the ribose sugar is
"locked" in a C3'-endo conformation by a methylene bridge connecting the 2'-oxygen and the
4'-carbon.[1][2] This pre-organized structure enhances its hybridization properties. The
backbone of LNA remains a phosphodiester backbone, similar to natural nucleic acids,
rendering it negatively charged.[1]
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Peptide Nucleic Acid (PNA) possesses a radically different backbone composed of repeating N-
(2-aminoethyl)glycine units linked by peptide bonds.[3] The nucleobases are attached to this
backbone via a methylene carbonyl linker. This polyamide backbone is uncharged, a key
feature that distinguishes PNA from LNA and natural nucleic acids.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8103378?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/7098306_Promising_nucleic_acid_analogs_and_mimics_Characteristic_features_and_applications_of_PNA_LNA_and_morpholino
https://pubs.acs.org/doi/10.1021/acsomega.2c07860
https://pmc.ncbi.nlm.nih.gov/articles/PMC10777018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10777018/
https://www.benchchem.com/product/b8103378#lna-versus-peptide-nucleic-acid-pna-for-antisense-applications
https://www.benchchem.com/product/b8103378#lna-versus-peptide-nucleic-acid-pna-for-antisense-applications
https://www.benchchem.com/product/b8103378#lna-versus-peptide-nucleic-acid-pna-for-antisense-applications
https://www.benchchem.com/product/b8103378#lna-versus-peptide-nucleic-acid-pna-for-antisense-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8103378?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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